Cas no 1261933-96-3 (2-(3-fluoro-4-methoxycarbonylphenyl)-5-methoxybenzoic Acid)

• Product Name: 2-(3-fluoro-4-methoxycarbonylphenyl)-5-methoxybenzoic Acid
• CAS No: 1261933-96-3
• MF: C₁₆H₁₃FO₅
• MW: 304.269828557968
• MDL: MFCD18322139
• CID: 1223243
• PubChem ID: 53227969
• Update Time: 2025-08-03

2-(3-fluoro-4-methoxycarbonylphenyl)-5-methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-methoxycarbonylphenyl)-5-methoxybenzoic Acid
• 2-(3-Fluoro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%
• 3'-Fluoro-4-methoxy-4'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid
• MFCD18322139
• DTXSID90691502
• 1261933-96-3

• MDL： MFCD18322139
• Inchi： 1S/C16H13FO5/c1-21-10-4-6-11(13(8-10)15(18)19)9-3-5-12(14(17)7-9)16(20)22-2/h3-8H,1-2H3,(H,18,19)
• InChI Key： XHWLSUFMTSWIDZ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1C=CC(=CC=1C(=O)O)OC

Computed Properties

• Exact Mass: 304.07470167g/mol
• Monoisotopic Mass: 304.07470167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.8Ų